N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide

• IUPAC Name: N-[(E)-[3-(2,4-dinitrophenoxy)phenyl]methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C19H13N5O6/c25-19(14-6-8-20-9-7-14)22-21-12-13-2-1-3-16(10-13)30-18-5-4-15(23(26)27)11-17(18)24(28)29/h1-12H,(H,22,25)/b21-12+
• InChI Key: WGGQUMXKRDEJEL-CIAFOILYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C=NNC(=O)C3=CC=NC=C3
• Isomeric SMILES: C1=CC(=CC(=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])/C=N/NC(=O)C3=CC=NC=C3
• Molecular Formula: C19H13N5O6
• Molecular Weight: 407.3 g/mol

Description

N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide, also known as DPIH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPIH is a hydrazide derivative of isonicotinic acid and is synthesized by the reaction of isonicotinic acid hydrazide with 2,4-dinitrophenylhydrazine.

Mechanism of Action

The mechanism of action of N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and cellular processes. In cancer cells, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been shown to induce apoptosis and inhibit cell proliferation by targeting the mitochondrial membrane potential and the PI3K/Akt/mTOR signaling pathway. In tuberculosis, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been shown to inhibit the growth of Mycobacterium tuberculosis by targeting the ATP synthase enzyme. In fungi, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been shown to inhibit the growth of Candida albicans by disrupting the fungal cell membrane.
Biochemical and Physiological Effects:
N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been shown to have various biochemical and physiological effects on cells and organisms. In cancer cells, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been shown to induce DNA damage, cell cycle arrest, and apoptosis. In tuberculosis, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been shown to inhibit ATP synthesis and disrupt the bacterial cell wall. In fungi, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been shown to disrupt the fungal cell membrane and inhibit fungal growth. In plants, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been shown to inhibit photosynthesis and reduce plant growth.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide in lab experiments include its broad-spectrum activity against various organisms, its relatively low toxicity, and its ease of synthesis. The limitations of using N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide in lab experiments include its limited solubility in water and its potential to interact with other chemicals in the experimental system.

Future Directions

There are several future directions for the research on N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide. One direction is to investigate the potential use of N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide as a drug candidate for the treatment of cancer, tuberculosis, and fungal infections. Another direction is to explore the herbicidal activity of N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide against various weed species and its potential use as a herbicide. Additionally, the environmental applications of N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide, such as its use as a corrosion inhibitor, could be further investigated. Finally, the mechanism of action of N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide could be further elucidated to better understand its effects on cells and organisms.
Conclusion:
In conclusion, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide is a chemical compound that has potential applications in various fields such as medicine, agriculture, and environmental science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide could lead to the development of new drugs, herbicides, and corrosion inhibitors.

Scientific Research Applications

N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been shown to exhibit anticancer, antitubercular, antifungal, and antimicrobial activities. In agriculture, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been tested for its herbicidal activity against various weed species. In environmental science, N'-[3-(2,4-dinitrophenoxy)benzylidene]isonicotinohydrazide has been investigated for its potential use as a corrosion inhibitor.